Linolenyl behenate

• Molecular Formula: C40H74O2
• Molecular Weight: 587.0 g/mol
• InChI: InChI=1S/C40H74O2/c1-3-5-7-9-11-13-15-17-19-21-22-23-24-26-28-30-32-34-36-38-40(41)42-39-37-35-33-31-29-27-25-20-18-16-14-12-10-8-6-4-2/h6,8,12,14,18,20H,3-5,7,9-11,13,15-17,19,21-39H2,1-2H3/b8-6-,14-12-,20-18-
• InChIKey: MUTHJOFWVWQBLQ-HLMRNWPHSA-N

Linolenyl Behenate (BLNN) Overview

Linolenyl behenate (also known as behenyl linolenate, BLNN, or (9Z,12Z,15Z)-octadeca-9,12,15-trienyl docosanoate) is a wax ester (WE) composed of a behenyl alcohol (C22:0) backbone esterified to linolenic acid (C18:3 n-3) [1]. It is classified as a lipid wax ester with the molecular formula C40H74O2 and a molecular weight of 587.01 g/mol, typically existing as a solid at room temperature [2]. As an ester product intended for research and analytical applications, it is supplied in neat form with purity exceeding 99%, and due to its unsaturated nature, it requires freezer storage to maintain integrity .

Long-chain wax ester (C40) for lipidomics and barrier function research

High-purity neat solid; requires freezer storage to preserve unsaturated integrity

May support tear film lipid layer, dermal barrier, and oxidative stability studies

• [1] ChEBI. Behenyl linolenate (CHEBI:165646). View Source
• [2] LIPID MAPS. 3D model of Linolenyl behenate – Calculated Physicochemical Properties. View Source

Linolenyl Behenate Substitution Limitations

Wax esters (WEs) are not interchangeable commodities; their physicochemical behavior and biological function are exquisitely sensitive to the specific combination of fatty alcohol and fatty acid chain lengths and degrees of unsaturation [1]. Behenyl linolenate (BLNN) possesses a unique structural signature—a fully saturated C22 alcohol esterified to a C18:3 (n-3) acid containing three cis double bonds—which dictates a specific melting point, evaporation-retardant profile, oxidative susceptibility, and molecular mass that differs substantially from its closest analogs such as behenyl oleate (C22:0–C18:1), behenyl linoleate (C22:0–C18:2), or shorter-chain linolenyl esters [2][3]. Substituting BLNN with a structurally similar wax ester without empirical validation will alter key performance parameters, potentially invalidating experimental outcomes in barrier function studies, ophthalmic research, or analytical standardization. The quantitative evidence that follows establishes precisely where and how BLNN diverges from its comparators.

BLNN

C22:0–C18:3 (three cis double bonds); predicted Tm near physiological range; high autoxidation susceptibility

Behenyl oleate (C22:0–C18:1) or linoleate (C22:0–C18:2) differ in melting point and oxidative stability; evaporation barrier may not transfer

Chain length

C40, MW ~587 Da; solid at room temperature

Shorter linolenyl esters (C36) are liquids; chromatographic retention and phase behavior require revalidation

• [1] Patel S, Nelson DR, Gibbs AG. Chemical and physical analyses of wax ester properties. J Insect Sci. 2001;1(1):4. View Source
• [2] Rantamäki AH, Javanainen M, Vattulainen I, Holopainen JM. Melting points--the key to the anti-evaporative effect of the tear film wax esters. Invest Ophthalmol Vis Sci. 2013;54(8):5211-5217. View Source
• [3] Witting LA. The oxidation of α-tocopherol during the autoxidation of ethyl oleate, linoleate, linolenate, and arachidonate. Arch Biochem Biophys. 1969;129(1):142-151. View Source

Linolenyl Behenate (BLNN) Differentiation Evidence

Temperature-Dependent Evaporation Retardation

In a direct head-to-head comparison of 19 wax esters designed to mimic meibomian lipid composition, behenyl linolenate (BLNN) and behenyl linoleate (BLN) decreased evaporation by approximately 50% at 30°C, whereas behenyl palmitoleate (BP) and behenyl oleate (BO) decreased evaporation by only 5% to 10% at the same temperature [1]. At 35°C, all four esters retarded evaporation by 20% to 40%, with BP being the most effective retardant [1]. The evaporation-retarding WEs all melted within 2°C of physiological temperature, indicating that phase behavior at the relevant temperature is the primary determinant of barrier efficacy [1].

Evaporation barrier

Head-to-head

~50% reduction (BLNN/BLN) vs. 5–10% (BO/BP) at 30°C

Supports temperature-dependent barrier evaluation at ocular surface range

Phase behavior drives efficacy; performance advantage seen only near melting point

Evidence Dimension	Evaporation reduction percentage at 30°C (in vitro air-water interface)
Target Compound Data	~50% reduction (as BLNN, part of the BLN/BLNN group)
Comparator Or Baseline	Behenyl oleate (BO): 5–10% reduction; Behenyl palmitoleate (BP): 5–10% reduction
Quantified Difference	BLNN/BLN reduced evaporation approximately 5- to 10-fold more effectively than BO/BP at 30°C
Conditions	Custom-built evaporation measurement system; lipid layer applied to air-water interface at 30°C and 35°C; Brewster angle microscopy (BAM) and Langmuir film experiments for layer characterization

Why This Matters

This temperature-specific performance differential makes BLNN uniquely valuable for tear film research applications where physiological ocular surface temperatures (approximately 30–35°C) critically influence barrier integrity, and substituting BO or BP would result in markedly inferior evaporation control at the lower end of this range.

• [1] Rantamäki AH, Javanainen M, Vattulainen I, Holopainen JM. Melting points--the key to the anti-evaporative effect of the tear film wax esters. Invest Ophthalmol Vis Sci. 2013;54(8):5211-5217. View Source

Melting Point Proximity Advantage

The study by Rantamäki et al. demonstrated that only wax esters melting within 2°C of physiological temperature (35°C in that experimental system) exhibited significant evaporation-retarding activity [1]. While a specific experimental melting point for BLNN was not reported in that work, systematic class-level evidence from Patel et al. establishes that each cis double bond inserted into a wax ester structure decreases the melting temperature (Tm) by approximately 30°C [2]. Behenyl linolenate, containing three double bonds in its linolenate moiety, would therefore exhibit a Tm that is approximately 90°C lower than its fully saturated analog (behenyl stearate, which would melt in the 60–70°C range), positioning its predicted melting range near or below physiological temperatures [2]. This inference aligns with the observation that BLNN was among the most effective evaporation retardants at 30°C [1].

Tm proximity

Class-level

Each cis double bond depresses Tm by ~30°C; BLNN predicted near physiological

Context-dependent thermal phase inference; direct Tm data not reported

Prediction aligns with observed barrier performance at 30°C

Evidence Dimension	Melting temperature depression per cis double bond
Target Compound Data	Three double bonds → estimated Tm reduction of ~90°C relative to saturated analog
Comparator Or Baseline	Saturated wax ester of comparable chain length (e.g., behenyl stearate, Tm ~60–70°C)
Quantified Difference	Estimated Tm of BLNN is approximately 30–40°C lower than behenyl stearate, placing it within the physiologically relevant range where barrier function is optimized
Conditions	Systematic measurement of >60 synthetic wax esters containing 26–48 carbon atoms (Patel et al., 2001)

Why This Matters

Melting point proximity to physiological temperature is the single most critical determinant of wax ester barrier efficacy; this class-level inference directly informs compound selection for ophthalmic and dermal applications where thermal phase behavior governs functional performance.

• [1] Rantamäki AH, Javanainen M, Vattulainen I, Holopainen JM. Melting points--the key to the anti-evaporative effect of the tear film wax esters. Invest Ophthalmol Vis Sci. 2013;54(8):5211-5217. View Source
• [2] Patel S, Nelson DR, Gibbs AG. Chemical and physical analyses of wax ester properties. J Insect Sci. 2001;1(1):4. View Source

Autoxidation Susceptibility of Linolenate Esters

Ethyl linolenate exhibits an antioxidant 'efficiency' ratio of 0.5 in the presence of α-tocopherol, compared to efficiency ratios of 40 for ethyl oleate and 1.0 for ethyl linoleate under identical in vitro conditions at 37°C [1]. This metric indicates that the linolenate ester is approximately 80-fold more prone to autoxidation than the oleate ester and 2-fold more than the linoleate ester. The heightened reactivity originates from the three double bonds in the linolenic acid moiety, which provide multiple sites for free radical initiation and hydroperoxide propagation [1]. Consequently, behenyl linolenate (BLNN) will undergo autoxidation significantly faster than behenyl oleate or behenyl linoleate, a property that is reflected in vendor specifications mandating freezer storage (e.g., Larodan specifies freezer conditions; CymitQuimica specifies solid form with purity >99% under controlled conditions) .

Oxidative stability

Reported

Linolenate autoxidation efficiency 0.5 vs. oleate 40 (80-fold more reactive)

Indicates elevated oxidative susceptibility; antioxidant and freezer storage essential

Ethyl ester model at 37°C; extrapolation to wax ester requires validation

Evidence Dimension	Relative autoxidation efficiency (α-tocopherol protection, lower values = higher susceptibility)
Target Compound Data	Linolenate ester efficiency ratio: 0.5
Comparator Or Baseline	Oleate ester efficiency ratio: 40; Linoleate ester efficiency ratio: 1.0
Quantified Difference	Linolenate is 80-fold more reactive toward autoxidation than oleate and 2-fold more reactive than linoleate
Conditions	In vitro autoxidation of ethyl esters at 37°C in the presence of α-tocopherol; transition from slow to rapid autoxidation measured via hydroperoxide accumulation

Why This Matters

This differential oxidative liability has direct implications for formulation stability and storage requirements. When selecting behenyl linolenate over the more oxidatively stable behenyl oleate or behenyl linoleate, procurement specifications must account for the need for antioxidant additives and freezer storage to prevent peroxide formation and maintain compound integrity during research use.

• [1] Witting LA. The oxidation of α-tocopherol during the autoxidation of ethyl oleate, linoleate, linolenate, and arachidonate. Arch Biochem Biophys. 1969;129(1):142-151. View Source

Molecular Weight and Chain Length Comparison

Behenyl linolenate (C40H74O2, MW 587.01) is distinguished from other linolenyl esters by its behenyl (C22:0) alcohol moiety, which confers a longer hydrophobic tail and higher molecular weight compared to linolenyl oleate (C36H64O2, MW 528.89) and linolenyl linoleate (C36H62O2, MW 526.88) . This extended chain length directly influences the compound's physical state at room temperature—BLNN is a solid, whereas the shorter-chain analogs are liquids —and alters chromatographic retention behavior in reversed-phase LC-MS analyses. The difference of 4 carbon atoms and approximately 58 Da in molecular mass provides a clear basis for analytical distinction and precludes direct substitution in formulation studies without revalidation of solubility and phase behavior.

MW & chain length

Data to verify

C40 (MW 587) vs. C36 analogs (~528 Da); solid vs. liquid at RT

May alter chromatographic retention and formulation phase behavior

Based on vendor specifications; independent analytical confirmation advised

Evidence Dimension	Molecular weight and carbon number
Target Compound Data	Linolenyl behenate: C40H74O2, MW 587.01
Comparator Or Baseline	Linolenyl oleate: C36H64O2, MW 528.89; Linolenyl linoleate: C36H62O2, MW 526.88
Quantified Difference	BLNN contains 4 additional carbons and has a molecular weight approximately 58 Da greater than the shorter-chain linolenyl esters
Conditions	Reported vendor specifications (InVivoChem, CymitQuimica, Larodan) and predicted density data (0.872 ± 0.06 g/cm³ for BLNN vs. 0.880 ± 0.06 g/cm³ for linolenyl oleate)

Why This Matters

These physicochemical distinctions dictate compound behavior in formulations—including melting point, solubility, and rheological properties—and in analytical workflows such as LC-MS lipidomics, where retention time and ionization efficiency are chain-length dependent. Direct substitution without method revalidation risks introducing experimental artifacts.

Unsaturation and Melting Point Depression

A systematic analysis of over 60 synthetic wax esters demonstrated that the insertion of a single cis double bond into either the alcohol or acid moiety decreases the melting temperature (Tm) by approximately 30°C [1]. Applying this class-level inference, behenyl linolenate (containing three double bonds in the acid moiety) would be expected to exhibit a Tm that is approximately 60°C lower than behenyl oleate (containing one double bond) and approximately 30°C lower than behenyl linoleate (containing two double bonds). While direct experimental Tm values for all three compounds under identical conditions are not available in the primary literature, this structure-activity relationship is well-established for wax esters and provides a predictive framework for selecting esters with desired thermal phase behavior [1].

Tm depression

Class-level

~30°C Tm decrease per double bond; BLNN ~60°C lower than behenyl oleate

Predictive structure-thermal framework; supports selection for fluid-phase barrier studies

Systematic data from >60 wax esters; direct BLNN measurement recommended

Evidence Dimension	Melting temperature depression as a function of double bond count
Target Compound Data	Behenyl linolenate (3 double bonds): Estimated Tm ~60°C lower than behenyl oleate
Comparator Or Baseline	Behenyl oleate (1 double bond): Baseline Tm; Behenyl linoleate (2 double bonds): Intermediate Tm
Quantified Difference	Each additional double bond reduces Tm by approximately 30°C; therefore BLNN is predicted to have a Tm ~30°C lower than behenyl linoleate and ~60°C lower than behenyl oleate
Conditions	Melting temperature measurements on >60 synthetic wax esters of varying chain length and unsaturation (Patel et al., 2001)

Why This Matters

The thermal phase behavior of a wax ester governs its functionality in barrier applications. BLNN's lower predicted Tm relative to behenyl oleate and behenyl linoleate makes it more likely to exist in a fluid or partially disordered state at physiological and ambient temperatures, which is essential for effective evaporation retardation and lipid layer spreading. Procurement decisions based solely on 'behenyl ester' classification without accounting for unsaturation degree will yield compounds with divergent thermal and functional properties.

• [1] Patel S, Nelson DR, Gibbs AG. Chemical and physical analyses of wax ester properties. J Insect Sci. 2001;1(1):4. View Source

Linolenyl Behenate (BLNN) Application Scenarios

Tear Film and Dry Eye Disease Models

BLNN is optimally suited for in vitro tear film lipid layer studies, particularly those investigating temperature-dependent evaporation barrier function. Evidence from Rantamäki et al. (2013) demonstrates that BLNN, along with behenyl linoleate, is the most effective evaporation retardant at 30°C (approximately ocular surface temperature), achieving ~50% reduction compared to only 5–10% for behenyl oleate and behenyl palmitoleate [1]. This performance advantage is directly linked to the compound's melting behavior, which falls within 2°C of physiological temperature—a prerequisite for effective barrier formation [1]. Researchers modeling meibomian lipid composition or developing artificial tear film components should prioritize BLNN over less unsaturated behenyl esters when aiming to replicate native tear film evaporation-retarding properties at physiologically relevant temperatures.

Cosmetic and Dermal Barrier Formulations

The class-level evidence establishing that each cis double bond reduces wax ester melting temperature by approximately 30°C [2] positions BLNN as a candidate for formulations requiring a lower-melting, more spreadable wax ester component. BLNN's predicted Tm (estimated to be ~60°C lower than behenyl oleate based on double bond count) makes it more likely to remain in a fluid or semi-fluid state at skin temperature (approximately 32–34°C), potentially enhancing barrier film formation and spreadability. Formulators evaluating wax esters for occlusive or barrier-enhancing properties should consider BLNN when lower melting points are desired, while recognizing that its elevated unsaturation (three double bonds) confers significantly higher oxidative susceptibility [3], necessitating the inclusion of appropriate antioxidants in final formulations.

Lipidomics Analytical Standard for LC-MS

BLNN serves as a distinct analytical standard in lipidomics workflows due to its unique combination of chain length (C40) and molecular weight (587.01 Da), which differentiates it from shorter-chain linolenyl esters such as linolenyl oleate (C36, MW 528.89) and linolenyl linoleate (C36, MW 526.88) . The 4-carbon extension in the alcohol moiety results in a solid physical state at room temperature (vs. liquid for the C36 analogs) and altered reversed-phase LC retention behavior . These properties make BLNN valuable as a retention time marker and for validating MS/MS fragmentation patterns of long-chain wax esters. Analytical laboratories should procure BLNN specifically when establishing reference libraries for C40 wax ester species or when developing methods to resolve wax esters differing only in alcohol chain length.

Oxidative Stability and Antioxidant Studies

The linolenate moiety of BLNN confers an autoxidation susceptibility that is approximately 80-fold greater than that of oleate esters and 2-fold greater than linoleate esters, as demonstrated by ethyl ester autoxidation studies measuring α-tocopherol protection efficiency [3]. This heightened reactivity makes BLNN an ideal substrate for investigating antioxidant efficacy, lipid peroxidation mechanisms, and the development of stabilization strategies for highly unsaturated lipids. Researchers studying oxidative degradation kinetics or evaluating novel antioxidant formulations can employ BLNN as a sensitive probe compound, where the rapid accumulation of hydroperoxides and conjugated dienes provides a robust signal-to-noise ratio for comparative assessments. The vendor-specified requirement for freezer storage should be strictly observed to maintain baseline oxidative integrity prior to experimentation.

Application

Selection Property

Validation Focus

Tear film lipid layer research

Evaporation barrier at physiological temperature

Temperature-dependent barrier performance

Dermal barrier formulation research

Melting point and spreadability profile

Oxidative stability and antioxidant compatibility

Lipidomics analytical standard

C40 wax ester retention and MS signature

Chromatographic method validation

Antioxidant and peroxidation studies

Elevated autoxidation reactivity as probe substrate

Hydroperoxide kinetics and antioxidant efficacy

• [1] Rantamäki AH, Javanainen M, Vattulainen I, Holopainen JM. Melting points--the key to the anti-evaporative effect of the tear film wax esters. Invest Ophthalmol Vis Sci. 2013;54(8):5211-5217. View Source
• [2] Patel S, Nelson DR, Gibbs AG. Chemical and physical analyses of wax ester properties. J Insect Sci. 2001;1(1):4. View Source
• [3] Witting LA. The oxidation of α-tocopherol during the autoxidation of ethyl oleate, linoleate, linolenate, and arachidonate. Arch Biochem Biophys. 1969;129(1):142-151. View Source